Cas no 1806498-08-7 (Ethyl 4-methyl-3-(2-oxopropyl)benzoate)

• Product Name: Ethyl 4-methyl-3-(2-oxopropyl)benzoate
• CAS No: 1806498-08-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5008509
• Update Time: 2025-06-23

Ethyl 4-methyl-3-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-3-(2-oxopropyl)benzoate

• Inchi： 1S/C13H16O3/c1-4-16-13(15)11-6-5-9(2)12(8-11)7-10(3)14/h5-6,8H,4,7H2,1-3H3
• InChI Key： VNJYJSIUGWUBNS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C)=C(C=1)CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-methyl-3-(2-oxopropyl)benzoate

Ethyl 4-methyl-3-(2-oxopropyl)benzoate (CAS No. 1806498-08-7): A Comprehensive Overview

Ethyl 4-methyl-3-(2-oxopropyl)benzoate, identified by its Chemical Abstracts Service (CAS) number 1806498-08-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative of benzoic acid exhibits a unique structural framework that has garnered attention for its potential applications in various chemical and biological contexts. The compound's molecular structure, characterized by a methyl group at the 4-position and an acetoxypropyl moiety at the 3-position, contributes to its distinct chemical properties and reactivity patterns.

The synthesis of Ethyl 4-methyl-3-(2-oxopropyl)benzoate involves a series of well-established organic reactions, including esterification and alkylation processes. These synthetic pathways are critical in ensuring the high purity and yield of the final product, which is essential for subsequent applications in research and development. The compound's stability under various conditions, such as temperature and pH, makes it a versatile candidate for further exploration in chemical synthesis and functional material development.

In recent years, there has been growing interest in the pharmacological properties of benzoate derivatives. Studies have suggested that compounds like Ethyl 4-methyl-3-(2-oxopropyl)benzoate may exhibit bioactive potential, particularly in the context of central nervous system (CNS) modulation. Research indicates that certain benzoate esters can interact with specific neurological targets, potentially leading to applications in the treatment of neurodegenerative disorders or as anxiolytic agents. The unique substitution pattern of this compound may influence its binding affinity and efficacy in these contexts.

The chemical behavior of Ethyl 4-methyl-3-(2-oxopropyl)benzoate also makes it a valuable tool in analytical chemistry and spectroscopy. Its distinct spectral characteristics allow for easy identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These analytical methods are crucial for characterizing the compound's purity and for studying its interactions with other molecules.

Moreover, the compound's role in material science cannot be overlooked. The presence of both hydrophobic and polar functional groups in its structure makes it a candidate for use in polymer additives or as a precursor in the synthesis of more complex materials. Recent advancements in polymer chemistry have explored the incorporation of benzoate derivatives into polymer matrices to enhance thermal stability or mechanical properties. The specific structural features of Ethyl 4-methyl-3-(2-oxopropyl)benzoate could contribute to novel applications in this domain.

The potential applications of this compound extend to agrochemicals as well. Benzoate derivatives have been investigated for their roles as intermediates in the synthesis of plant growth regulators or as components in pesticide formulations. The structural diversity offered by compounds like Ethyl 4-methyl-3-(2-oxopropyl)benzoate could lead to the development of new agrochemical products with improved efficacy and environmental compatibility.

In conclusion, Ethyl 4-methyl-3-(2-oxopropyl)benzoate (CAS No. 1806498-08-7) is a multifaceted compound with broad applications across various scientific disciplines. Its unique molecular structure, coupled with its chemical stability and bioactive potential, positions it as a promising candidate for further research and development. As our understanding of its properties continues to evolve, new opportunities for utilization in pharmaceuticals, materials science, and agrochemicals are likely to emerge.